5-butyl-3-trifluoromethyl-1H-pyrazole

• CAS RN: 122980-83-0
• Molecular Formula: C8H11F3N2
• Molecular Weight: 192.18 g/mol
• IUPAC Name: 5-butyl-3-(trifluoromethyl)-1H-pyrazole
• InChI: InChI=1S/C8H11F3N2/c1-2-3-4-6-5-7(13-12-6)8(9,10)11/h5H,2-4H2,1H3,(H,12,13)
• InChI Key: QCOCVGBRVUAGQF-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC(=NN1)C(F)(F)F

Description

5-butyl-3-trifluoromethyl-1H-pyrazole is a useful research compound. Its molecular formula is C8H11F3N2 and its molecular weight is 192.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-Hexyne (3.37 mL, 29.4 mmol) in THF (30 mL) was added n-BuLi (2.78 M, 10.2 mL, 29.4 mmol). The solution was stirred at −78° C. for 30 minutes then CF3CO2Et (3.5 mL, 29.35 mL) and BF3—OEt2 were added successively. The reaction was further stirred at −78° C. for 2 h and was quenched with satd. NH4Cl. It was then warmed up to the room temperature. The THF was removed, the residue taken into ether, washed with saturated brine solution, dried over Na2SO4 and reduced. The crude product was then dissolved in benzene (25 mL) and hydrazine (29.4 mmol) was added. The reaction mixture was refluxed overnight, then cooled, the solvent evaporated, and the residue taken into CH2Cl2 (30 mL), washed with brine, dried over Na2SO4 and concentrated to give the title compound as colorless oil.